Cas no 74198-95-1 (3-Pyridinethiol, 2-chloro-)

• Product Name: 3-Pyridinethiol, 2-chloro-
• CAS No: 74198-95-1
• MF: C₅H₄ClNS
• MW: 145.609958648682
• CID: 2176421
• PubChem ID: 12562570
• Update Time: 2024-03-01

3-Pyridinethiol, 2-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-pyridinethiol
• 2-chloropyridine-3-thiol
• 3-Pyridinethiol, 2-chloro-

• Inchi： 1S/C5H4ClNS/c6-5-4(8)2-1-3-7-5/h1-3,8H
• InChI Key： XUPMYPXAKVQBBP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)S

Computed Properties

• Exact Mass: 144.9752980g/mol
• Monoisotopic Mass: 144.9752980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 13.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines